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Compound of Interest

Compound Name: 15-Crown-5

Cat. No.: B104581

Essential Safety and Handling Guide for 15-
Crown-5

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 15-Crown-5. Adherence to these guidelines is critical for ensuring
laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)

When handling 15-Crown-5, proper personal protective equipment is the first line of defense
against exposure.[1][2] It is mandatory to wear the following PPE:

o Eye and Face Protection: Chemical safety goggles or a face shield are essential to protect
against splashes.[3][4] Standard prescription glasses are not a substitute for safety eyewear.

e Hand Protection: Chemical-resistant gloves are required.[3] While specific breakthrough
times for 15-Crown-5 are not readily available, nitrile or butyl rubber gloves are generally
recommended for handling cyclic ethers. It is crucial to inspect gloves for any signs of
degradation or perforation before and during use. Dispose of contaminated gloves
immediately and wash hands thoroughly after handling.
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o Body Protection: A laboratory coat or chemical-resistant apron must be worn to protect
against skin contact. Closed-toe shoes are also mandatory.

Hazard and Toxicity Data

15-Crown-5 is classified as harmful if swallowed and is a skin and eye irritant. Acute toxicity
data is summarized in the table below.

Toxicity Data for 15-Crown-5

Acute Oral Toxicity (LD50) 1,410 mg/kg (Rat)

Acute Dermal Toxicity (LD50) 2,520 mg/kg (Rabbit)

] Harmful if swallowed, Skin irritant, Serious eye
Primary Hazards .
irritant

Reported Effects in Animal Studies Tremors, convulsions, weight loss

Experimental Protocol: General Handling and Use

The following is a general step-by-step protocol for the safe handling and use of 15-Crown-5 in
a laboratory setting. This protocol should be adapted to the specific requirements of your

experiment.
e Preparation:

Ensure a chemical fume hood is operational and available for use.

[¢]

Verify that an eyewash station and safety shower are accessible and unobstructed.

[¢]

o

Assemble all necessary equipment and reagents before handling 15-Crown-5.

o

Don the appropriate PPE as outlined in Section 1.
e Handling:

o Conduct all manipulations of 15-Crown-5 within a certified chemical fume hood to
minimize inhalation exposure.
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[e]

Avoid direct contact with skin and eyes.

o

Use compatible labware (e.g., glass, PTFE).

[¢]

If transferring, use a calibrated pipette with disposable tips or a glass syringe.

[¢]

Keep containers of 15-Crown-5 tightly closed when not in use.

o Storage:
o Store 15-Crown-5 in a cool, dry, and well-ventilated area.

o Keep it away from incompatible materials such as strong oxidizing agents and strong
acids.

o Ensure the container is properly labeled.

Spill and Emergency Procedures

o Small Spills:

o

Alert personnel in the immediate area.

o

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
earth).

o

Collect the absorbed material into a designated, labeled hazardous waste container.

o

Clean the spill area with soap and water.

o Large Spills:
o Evacuate the area immediately.
o Contact your institution's Environmental Health and Safety (EHS) department.
o Prevent entry into the affected area.

e First Aid:
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Seek medical attention if irritation persists.

o Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan
All waste containing 15-Crown-5 must be treated as hazardous waste.
» Waste Collection:

o Collect all 15-Crown-5 waste, including contaminated consumables (e.g., gloves, pipette
tips), in a designated and properly labeled hazardous waste container.

o Ensure the waste container is made of a compatible material and is kept closed.
» Disposal:

o Dispose of the hazardous waste through your institution's EHS-approved waste disposal

program.

o Do not dispose of 15-Crown-5 down the drain or in regular trash.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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